Cas no 1260024-49-4 (B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid)

B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid structure
1260024-49-4 structure
Product Name:B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid
CAS No:1260024-49-4
MF:C7H9BClNO2
MW:185.415860891342
CID:2115615
Update Time:2023-11-19

B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • B-(2-chloro-3-ethyl-4-pyridinyl)Boronic acid
    • (2-chloro-3-ethylpyridin-4-yl)boronic acid
    • JLFMGXQMHKYPPR-UHFFFAOYSA-N
    • (2-chloro-3-ethyl-4-pyridinyl)boronic acid
    • CID 86664499
    • Boronic acid, B-(2-chloro-3-ethyl-4-pyridinyl)-
    • B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid
    • Inchi: 1S/C7H9BClNO2/c1-2-5-6(8(11)12)3-4-10-7(5)9/h3-4,11-12H,2H2,1H3
    • InChI Key: JLFMGXQMHKYPPR-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(B(O)O)C=CN=1)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Topological Polar Surface Area: 53.4

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 375.4±52.0 °C(Predicted)
  • pka: 6.65±0.58(Predicted)

B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd